Cas no 898771-09-0 (3-(3,4-Dimethylbenzoyl)thiophene)
898771-09-0 structure
Product Name:3-(3,4-Dimethylbenzoyl)thiophene
CAS No:898771-09-0
MF:C13H12OS
MW:216.298782348633
MDL:MFCD07699030
CID:878465
PubChem ID:24723401
Update Time:2025-04-19
3-(3,4-Dimethylbenzoyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- (3,4-dimethylphenyl)-thiophen-3-ylmethanone
- 3-(3,4-DIMETHYLBENZOYL)THIOPHENE
- (3,4-Dimethylphenyl)(thiophen-3-yl)methanone
- AKOS009500663
- 898771-09-0
- DTXSID50641841
- MFCD07699030
- 3-(3,4-Dimethylbenzoyl)thiophene
-
- MDL: MFCD07699030
- Inchi: 1S/C13H12OS/c1-9-3-4-11(7-10(9)2)13(14)12-5-6-15-8-12/h3-8H,1-2H3
- InChI Key: IQMJFXWAOQVFJM-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(C1C=CC(C)=C(C)C=1)=O
Computed Properties
- Exact Mass: 216.06088618g/mol
- Monoisotopic Mass: 216.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.3
3-(3,4-Dimethylbenzoyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202336-1g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 202336-2g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 202336-5g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| abcr | AB362463-1 g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 1g |
€954.60 | 2023-06-20 | |
| abcr | AB362463-2 g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 2g |
€1400.00 | 2023-06-20 | |
| Matrix Scientific | 107113-1g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 1g |
$517.00 | 2023-09-05 | |
| Matrix Scientific | 107113-2g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 2g |
$739.00 | 2023-09-05 | |
| Matrix Scientific | 107113-5g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 5g |
$1412.00 | 2023-09-05 | |
| abcr | AB362463-1g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB362463-2g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 2g |
€1398.60 | 2025-04-15 |
3-(3,4-Dimethylbenzoyl)thiophene Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
898771-09-0 (3-(3,4-Dimethylbenzoyl)thiophene) Related Products
- 31926-65-5( )
- 898771-12-5(3-(3,5-DIMETHYLBENZOYL)THIOPHENE)
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- 896618-58-9( )
- 1468-83-3(3-Acetylthiophene)
- 896618-59-0( )
- 896618-60-3(3-(2,5-DIMETHYLBENZOYL)THIOPHENE)
- 6453-99-2(Methanone,phenyl-3-thienyl-)
- 57248-36-9(Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-)
- 57248-16-5(Methanone, bis(2,5-dimethyl-3-thienyl)-)
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